Cas no 2229442-79-7 (Methyl 4-amino-4-(oxolan-3-yl)butanoate)

• Product Name: Methyl 4-amino-4-(oxolan-3-yl)butanoate
• CAS No: 2229442-79-7
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5786990
• PubChem ID: 165682779
• Update Time: 2025-05-25

Methyl 4-amino-4-(oxolan-3-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1792447
• 2229442-79-7
• methyl 4-amino-4-(oxolan-3-yl)butanoate
• Methyl 4-amino-4-(oxolan-3-yl)butanoate

• Inchi： 1S/C9H17NO3/c1-12-9(11)3-2-8(10)7-4-5-13-6-7/h7-8H,2-6,10H2,1H3
• InChI Key： AMNWUEYLQBCECN-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C(CCC(=O)OC)N

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 61.6Ų

Additional information on Methyl 4-amino-4-(oxolan-3-yl)butanoate

Methyl 4-amino-4-(oxolan-3-yl)butanoate (CAS No. 2229442-79-7): A Comprehensive Overview

Methyl 4-amino-4-(oxolan-3-yl)butanoate, identified by its CAS number 2229442-79-7, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug development and synthetic chemistry. The detailed exploration of its properties, synthesis, and emerging applications provides a comprehensive understanding of its relevance in contemporary scientific endeavors.

The molecular structure of Methyl 4-amino-4-(oxolan-3-yl)butanoate consists of a butanoate backbone substituted with an amino group and an oxolan ring at the fourth carbon position. This configuration imparts distinct chemical reactivity and functional properties, making it a valuable intermediate in organic synthesis. The presence of both amino and carboxylate functional groups enhances its versatility, allowing for further derivatization and modification to suit specific research needs.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways relevant to human health. Methyl 4-amino-4-(oxolan-3-yl)butanoate has emerged as a compound with potential therapeutic applications. Its structural motifs are reminiscent of molecules that have shown efficacy in inhibiting enzymes and receptors involved in inflammatory responses and metabolic disorders. Preliminary studies have suggested that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties, positioning it as a promising candidate for further investigation.

The synthesis of Methyl 4-amino-4-(oxolan-3-yl)butanoate involves multi-step organic reactions that require precise control over reaction conditions. The formation of the oxolan ring is a critical step, often achieved through cyclization reactions involving appropriately substituted precursors. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions, have been employed to enhance yield and purity. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic chemistry that enable the production of such intricate molecules.

One of the most compelling aspects of studying Methyl 4-amino-4-(oxolan-3-yl)butanoate is its potential role in drug discovery. The combination of structural features makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity towards target proteins. Computational modeling and high-throughput screening techniques have been utilized to identify derivatives with improved pharmacological profiles. These approaches are integral to modern drug development pipelines, where rapid identification and optimization of lead compounds are essential.

The pharmacological activity of Methyl 4-amino-4-(oxolan-3-yl)butanoate has been explored in various preclinical models. Studies have demonstrated its ability to interact with key biological targets, including enzymes such as kinases and phosphatases, which play crucial roles in cell signaling pathways. By modulating these pathways, the compound has shown promise in mitigating symptoms associated with conditions like neurodegeneration and cardiovascular diseases. Such findings highlight its therapeutic potential and justify further exploration in clinical settings.

The analytical characterization of Methyl 4-amino-4-(oxolan-3-yl)butanoate relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the compound's structure, purity, and interactions with other molecules. High-resolution NMR spectroscopy has been particularly useful in elucidating the conformational dynamics of the oxolan ring, which is essential for understanding its biological behavior.

The environmental impact and biodegradability of Methyl 4-amino-4-(oxolan-3-yl)butanoate are also areas of interest. Research has indicated that the compound exhibits moderate solubility in water but is rapidly metabolized by microbial communities under aerobic conditions. This suggests that it is unlikely to persist in aquatic environments, reducing potential ecological risks associated with its use or accidental release.

In conclusion, Methyl 4-amino-4-(oxolan-3-y1)butanoate (CAS No. 2229442-79-7) is a multifaceted compound with significant implications for both chemical synthesis and biomedical research. Its unique structural features offer opportunities for designing novel therapeutic agents, while its synthetic challenges highlight the ongoing advancements in organic chemistry. As research continues to uncover new applications for this molecule, it will undoubtedly play a crucial role in shaping future developments within the pharmaceutical industry.